Cas no 1808536-00-6 ([(2R,3S)-2-(2-methylpyrazol-3-yl)tetrahydrofuran-3-yl]methanamine;dihydrochloride)

• Product Name: [(2R,3S)-2-(2-methylpyrazol-3-yl)tetrahydrofuran-3-yl]methanamine;dihydrochloride
• CAS No: 1808536-00-6
• MF: C₉H₁₇Cl₂N₃O
• MW: 254.156780004501
• CID: 5050008
• PubChem ID: 86811701
• Update Time: 2025-06-13

[(2R,3S)-2-(2-methylpyrazol-3-yl)tetrahydrofuran-3-yl]methanamine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• [(2R,3S)-2-(1-methyl-1H-pyrazol-5-yl)oxolan-3-yl]methanamine dihydrochloride
• Z1895742284
• [(2R,3S)-2-(2-methylpyrazol-3-yl)oxolan-3-yl]methanamine;dihydrochloride
• ((2R,3S)-2-(1-Methyl-1H-pyrazol-5-yl)tetrahydrofuran-3-yl)methanamine dihydrochloride
• [(2R,3S)-2-(2-methylpyrazol-3-yl)tetrahydrofuran-3-yl]methanamine;dihydrochloride

• Inchi： 1S/C9H15N3O.2ClH/c1-12-8(2-4-11-12)9-7(6-10)3-5-13-9;;/h2,4,7,9H,3,5-6,10H2,1H3;2*1H/t7-,9+;;/m0../s1
• InChI Key： FJDIDAKOEDWZKQ-CJGWJYNLSA-N
• SMILES： Cl.Cl.O1CC[C@@H](CN)[C@@H]1C1=CC=NN1C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 176
• Topological Polar Surface Area: 53.1

[(2R,3S)-2-(2-methylpyrazol-3-yl)tetrahydrofuran-3-yl]methanamine;dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on [(2R,3S)-2-(2-methylpyrazol-3-yl)tetrahydrofuran-3-yl]methanamine;dihydrochloride

Comprehensive Overview of [(2R,3S)-2-(2-methylpyrazol-3-yl)tetrahydrofuran-3-yl]methanamine;dihydrochloride (CAS No. 1808536-00-6)

The compound [(2R,3S)-2-(2-methylpyrazol-3-yl)tetrahydrofuran-3-yl]methanamine;dihydrochloride, identified by its CAS No. 1808536-00-6, is a chiral small molecule with significant potential in pharmaceutical research and development. Its unique structural features, including the tetrahydrofuran ring and the 2-methylpyrazole moiety, make it a valuable scaffold for drug discovery. Researchers are increasingly interested in this compound due to its stereospecificity and potential applications in targeting central nervous system (CNS) disorders and inflammatory pathways.

In recent years, the demand for chiral building blocks like [(2R,3S)-2-(2-methylpyrazol-3-yl)tetrahydrofuran-3-yl]methanamine;dihydrochloride has surged, driven by advancements in asymmetric synthesis and the need for enantiomerically pure pharmaceuticals. The dihydrochloride salt form enhances its solubility and stability, making it suitable for preclinical studies. This aligns with the growing trend of optimizing drug-like properties early in the discovery pipeline, a topic frequently searched in AI-driven drug design forums.

The compound’s 2-methylpyrazole group is particularly noteworthy, as pyrazole derivatives are known for their kinase inhibition properties. This has sparked interest in its potential role in cancer therapeutics, a hot topic in biomedical research. Additionally, the tetrahydrofuran ring contributes to its bioavailability, a critical factor in oral drug development. These attributes are often discussed in structure-activity relationship (SAR) studies, a common search query among medicinal chemists.

From a synthetic chemistry perspective, CAS No. 1808536-00-6 exemplifies the importance of stereocontrol in modern organic synthesis. The (2R,3S) configuration highlights the challenges and opportunities in chiral resolution techniques, a subject of high interest in academic and industrial labs. Recent publications have explored its use as an intermediate in the synthesis of G protein-coupled receptor (GPCR) modulators, another trending area in drug discovery.

Beyond its chemical properties, [(2R,3S)-2-(2-methylpyrazol-3-yl)tetrahydrofuran-3-yl]methanamine;dihydrochloride is also relevant to the broader discussion of green chemistry. Researchers are investigating eco-friendly routes to synthesize such complex molecules, addressing the demand for sustainable pharmaceuticals. This aligns with global initiatives to reduce the environmental impact of drug manufacturing, a frequently searched topic in scientific databases.

In summary, CAS No. 1808536-00-6 represents a versatile and promising compound in the realm of medicinal chemistry. Its structural complexity, combined with its potential therapeutic applications, makes it a subject of ongoing research. As the pharmaceutical industry continues to prioritize precision medicine and targeted therapies, compounds like this will remain at the forefront of innovation.